Cas no 2138010-44-1 (1-(Propan-2-yl)-8-propyl-1-azaspiro[4.5]decan-4-one)

• Product Name: 1-(Propan-2-yl)-8-propyl-1-azaspiro[4.5]decan-4-one
• CAS No: 2138010-44-1
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 5881285
• PubChem ID: 165488756
• Update Time: 2025-10-31

1-(Propan-2-yl)-8-propyl-1-azaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 2138010-44-1
• EN300-785495
• 1-(propan-2-yl)-8-propyl-1-azaspiro[4.5]decan-4-one
• 1-(Propan-2-yl)-8-propyl-1-azaspiro[4.5]decan-4-one

• Inchi： 1S/C15H27NO/c1-4-5-13-6-9-15(10-7-13)14(17)8-11-16(15)12(2)3/h12-13H,4-11H2,1-3H3
• InChI Key： HVHUASFRDPSDEY-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C)C)C21CCC(CCC)CC2

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(Propan-2-yl)-8-propyl-1-azaspiro[4.5]decan-4-one

Compound CAS No. 2138010-44-1: 1-(Propan-2-yl)-8-propyl-1-azaspiro[4.5]decan-4-one

The compound with CAS No. 2138010-44-1, commonly referred to as 1-(Propan-2-yl)-8-propyl-1-azaspiro[4.5]decan-4-one, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, a nitrogen atom (spiro nitrogen). The structure of this molecule is notable for its unique spiro arrangement, which contributes to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of spiro compounds like 1-(Propan-2-yl)-8-propyl-1-azaspiro[4.5]decan-4-one in drug discovery and development. The spiro nitrogen in this molecule plays a crucial role in its ability to form hydrogen bonds, which is a key factor in determining its bioavailability and pharmacokinetic properties. Researchers have found that such compounds can exhibit significant antimicrobial activity, making them promising candidates for the development of new antibiotics.

In addition to its biological applications, this compound has also been explored for its potential in catalysis. The spiro structure provides a rigid framework that can stabilize transition states during catalytic reactions, enhancing the efficiency of certain chemical processes. Recent advancements in asymmetric catalysis have further underscored the importance of such compounds in synthesizing enantiomerically pure molecules, which are critical in pharmaceutical manufacturing.

The synthesis of 1-(Propan-2-yl)-8-propyl-1-azaspiro[4.5]decan-4-one involves a multi-step process that typically begins with the preparation of the spiro ring system. This is often achieved through intramolecular cyclization reactions, where the formation of the spiro bond is facilitated by appropriate directing groups and reaction conditions. The use of modern synthetic techniques, such as microwave-assisted synthesis and continuous flow chemistry, has significantly improved the yield and purity of this compound.

The physical and chemical properties of this compound are equally fascinating. Its molecular weight is approximately 306 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, which makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. Recent studies have also explored its thermal stability, revealing that it can withstand temperatures up to 200°C without significant degradation.

In terms of applications, 1-(Propan-2-yl)-8-propyl-1-azaspiro[4.5]decan-4-one has shown promise in the field of bioconjugation chemistry. Its ability to form stable covalent bonds with biomolecules such as proteins and nucleic acids has opened new avenues for drug delivery systems and diagnostic tools. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics.

The latest research on this compound has also focused on its potential as a building block for more complex molecular architectures. By incorporating functional groups at specific positions on the spiro ring system, chemists can create molecules with tailored properties for diverse applications ranging from sensors to advanced materials.

In conclusion, CAS No. 2138010-44-, or 1-(Propan-2-yli)-8-propylidene-spiro[4:5]decaneone, represents a fascinating example of how structural complexity can lead to versatile chemical functionality. With ongoing advancements in synthetic methodologies and an increasing understanding of its properties, this compound is poised to play a significant role in shaping future innovations across multiple disciplines.